{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}(4-methyl-2-phenyl-5-pyrimidinyl)methanone

• IUPAC Name: [4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-(4-methyl-2-phenylpyrimidin-5-yl)methanone
• InChI: InChI=1S/C22H19ClF3N5O/c1-14-17(13-27-19(29-14)15-5-3-2-4-6-15)21(32)31-9-7-30(8-10-31)20-18(23)11-16(12-28-20)22(24,25)26/h2-6,11-13H,7-10H2,1H3
• InChI Key: VPMYCHNTUDUJGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)N2CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl)C4=CC=CC=C4
• Molecular Formula: C22H19ClF3N5O
• Molecular Weight: 461.9 g/mol

Description

The compound {4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}(4-methyl-2-phenyl-5-pyrimidinyl)methanone is a derivative of Trifluoromethylpyridine (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse and depend on the specific derivative and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of a fluorine atom and a pyridine in their structure.

Scientific Research Applications

Pharmaceutical Applications

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Agrochemical Applications

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Veterinary Applications

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Synthesis of Alpelisib

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Development of Fluorinated Organic Chemicals

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Future Applications

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Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The safety and hazards associated with TFMP derivatives depend on the specific derivative and its intended use.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.